Cas no 850910-44-0 (4-(dipropylsulfamoyl)-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-(dipropylsulfamoyl)-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 850910-44-0
• MF: C₂₁H₂₄N₄O₅S₂
• MW: 476.569062232971
• CID: 6577811
• Update Time: 2025-07-01

4-(dipropylsulfamoyl)-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dipropylsulfamoyl)-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• Benzamide, 4-[(dipropylamino)sulfonyl]-N-(3-methyl-6-nitro-2(3H)-benzothiazolylidene)-

• Inchi： 1S/C21H24N4O5S2/c1-4-12-24(13-5-2)32(29,30)17-9-6-15(7-10-17)20(26)22-21-23(3)18-11-8-16(25(27)28)14-19(18)31-21/h6-11,14H,4-5,12-13H2,1-3H3
• InChI Key： WBXLITPNPTXYLP-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C([N+]([O-])=O)C=C2S1)(=O)C1=CC=C(S(N(CCC)CCC)(=O)=O)C=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 643.2±65.0 °C(Predicted)
• pka: -3.59±0.20(Predicted)

Additional information on 4-(dipropylsulfamoyl)-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-(Dipropylsulfamoyl)-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide: A Comprehensive Overview

The compound with CAS No. 850910-44-0, known as 4-(dipropylsulfamoyl)-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound belongs to the class of benzothiazoles, which are well-known for their versatility in chemical synthesis and their role in drug discovery. The benzothiazole core of this molecule is further modified with a dipropylsulfamoyl group and a nitro substituent, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The dipropylsulfamoyl group attached to the benzene ring introduces additional functional diversity, potentially enhancing the molecule's bioavailability and pharmacokinetic properties. Furthermore, the presence of a nitro group at the 6-position of the benzothiazole ring suggests potential redox activity, which could be exploited in designing antioxidants or radical scavengers.

The synthesis of 4-(dipropylsulfamoyl)-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a series of multi-step reactions, including nucleophilic substitutions and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for further testing and development. The E-isomerism at position 2 of the benzothiazole ring is critical for maintaining the molecule's stereochemical integrity, which is essential for its biological activity.

In terms of applications, this compound has shown promise in preliminary assays targeting inflammatory pathways. The dipropylsulfamoyl group contributes to the molecule's ability to inhibit pro-inflammatory cytokines, making it a potential candidate for anti-inflammatory drug development. Additionally, the nitro group may play a role in modulating oxidative stress responses, further expanding its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Molecular docking studies have revealed that 4-(dipropylsulfamoyl)-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide exhibits strong binding interactions with enzymes involved in cellular signaling pathways. These findings underscore its potential as a lead compound in drug discovery programs targeting chronic inflammatory diseases.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. Its aromatic system and functional groups could contribute to the development of advanced materials with tailored electronic properties. For instance, derivatives of this compound might find use in organic electronics or as components in light-emitting diodes (LEDs), where precise control over molecular architecture is crucial.

In conclusion, 4-(dipropylsulfamoyl)-N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 850910-44-0) represents a significant advancement in organic synthesis and has demonstrated remarkable potential across multiple disciplines. Its unique structure and functional groups position it as a valuable tool for both medicinal chemistry and materials science research. As ongoing studies continue to uncover its full range of applications, this compound is poised to make meaningful contributions to scientific innovation.